Cas no 2171778-27-9 (3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 2171778-27-9
• MF: C₈H₁₃F₂NO₃S
• MW: 241.255528211594
• CID: 5566529
• PubChem ID: 165594232
• Update Time: 2025-06-03

3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2171778-27-9
• EN300-1643560
• 3-(1-amino-3,3-difluorocyclobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• 3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C8H13F2NO3S/c9-8(10)3-6(11,4-8)7(12)1-2-15(13,14)5-7/h12H,1-5,11H2
• InChI Key： HOFWARAIOVWIOM-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(CC(C1)(F)F)N)O)(=O)=O

Computed Properties

• Exact Mass: 241.05842077g/mol
• Monoisotopic Mass: 241.05842077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione

3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione: A Novel Compound with Promising Applications in Medicinal Chemistry

3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione, with the CAS number 2171778-27-9, is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to a class of thiolanes, which are cyclic sulfur-containing compounds with a wide range of biological activities. The presence of the difluorocyclobutyl and hydroxy groups, along with the amino functionality, imparts distinct chemical and biological properties to this molecule.

The structural complexity of 3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione makes it a valuable candidate for various applications in drug discovery and development. Recent studies have highlighted its potential as a lead compound for the treatment of several diseases, including cancer and neurodegenerative disorders. The difluorocyclobutyl group is known to enhance the metabolic stability and bioavailability of drugs, while the amino and hydroxy functionalities can improve solubility and binding affinity to target proteins.

In the context of cancer research, 3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione has shown promising results in preclinical studies. It has been reported to exhibit potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. This compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development.

Beyond its antiproliferative properties, 3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione has also demonstrated potential in the treatment of neurodegenerative disorders. Studies have shown that this compound can cross the blood-brain barrier (BBB) efficiently due to its lipophilic nature. Once inside the brain, it exerts neuroprotective effects by reducing oxidative stress and inflammation. These properties make it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The key steps include the formation of the difluorocyclobutyl ring through a ring-closing metathesis reaction and the subsequent introduction of the amino, hydroxy, and thiolane functionalities. The high yield and purity of this compound make it suitable for large-scale production and further pharmaceutical development.

In addition to its therapeutic potential, 3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione strong > has also been studied for its use as a probe molecule in chemical biology research. Its unique structure allows it to interact with specific protein targets, making it a valuable tool for understanding protein function and interactions. This application is particularly relevant in the study of protein-protein interactions (PPIs), which are crucial for many cellular processes but are often challenging to investigate using traditional methods.

The safety profile of 3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione strong > has been extensively evaluated in preclinical studies. Toxicity assays have shown that this compound exhibits low toxicity at therapeutic concentrations. Furthermore, it has been found to be well-tolerated in animal models, with no significant adverse effects observed even at higher doses. These findings support its potential for clinical translation.

In conclusion, 3-(1-Amino-3,3-difluorocyclobutyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione strong > (CAS number 2171778-27-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.